2-Chloro-5-(2,3-difluorophenyl)pyrimidine

• Molecular Formula: C10H5ClF2N2
• Molecular Weight: 226.61 g/mol
• IUPAC Name: 2-chloro-5-(2,3-difluorophenyl)pyrimidine
• InChI: InChI=1S/C10H5ClF2N2/c11-10-14-4-6(5-15-10)7-2-1-3-8(12)9(7)13/h1-5H
• InChI Key: NYYPCQQCHLWDAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CN=C(N=C2)Cl

Description

2-Chloro-5-(2,3-difluorophenyl)pyrimidine is a useful research compound. Its molecular formula is C10H5ClF2N2 and its molecular weight is 226.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction of 288 mmol of 5-bromo-2-chloropyrimidine, 288 mmol of 2,3-difluorophenylboronic acid, 576 mmol of sodium carbonate and 5.8 mmol of tetrakis(triphenylphosphine)palladium(0) in 560 ml of toluene, 280 ml of ethanol and 280 ml of water is carried out analogously to the procedure indicated for precursor 3. Corresponding purification gives 37.7 g (58%) of a colorless solid.